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Compound of Interest

Compound Name: Monomethyl adipate

Cat. No.: B1677414 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Monomethyl adipate, including detailed operational and disposal

plans to support your critical work.

Chemical Identifier:

Name: Monomethyl adipate

Synonyms: Methyl adipate, Adipic acid monomethyl ester, Monomethyl hexanedioate[1][2]

CAS Number: 627-91-8[1]

Hazard Identification and Safety Precautions
Monomethyl adipate is classified as a hazardous chemical that can cause skin and serious

eye irritation, as well as respiratory irritation.[1][3][4] Adherence to strict safety protocols is

crucial to mitigate risks.

Signal Word: Warning[1][3][4]

Hazard Statements:

Causes skin irritation.[1][3][4]
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Causes serious eye irritation.[1][3][4]

May cause respiratory irritation.[1][3]

Precautionary Measures:

Prevention: Avoid breathing dust, fume, gas, mist, vapors, or spray.[1] Wash face, hands,

and any exposed skin thoroughly after handling.[1] Use only outdoors or in a well-ventilated

area.[1] Wear protective gloves, protective clothing, eye protection, and face protection.[1][3]

[4]

Storage: Store in a well-ventilated, dry, and cool place.[1][2] Keep the container tightly closed

and store locked up.[1]

Disposal: Dispose of contents and container to an approved waste disposal plant.[1][5]

Incompatible Materials:

Bases[1]

Reducing agents[1]

Oxidizing agents[2]

Quantitative Data Summary
For quick reference, the following tables summarize the key quantitative data for Monomethyl
adipate.
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Physical and Chemical
Properties

Value Reference(s)

Molecular Formula C7H12O4 [6]

Molecular Weight 160.17 g/mol [6]

Appearance Colorless liquid [2][6]

Melting Point 7-9 °C [6][7]

Boiling Point 162 °C / 10 mmHg [7]

Flash Point > 109 °C / > 228.2 °F [1]

Specific Gravity 1.12 (20/20)

Refractive Index 1.441 [7]

Health and Safety Data Information Reference(s)

Skin Corrosion/Irritation Category 2 [1][3]

Serious Eye Damage/Irritation Category 2 [1][3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)
[1][3]

Operational Plan for Safe Handling
Follow this step-by-step guide for the safe handling of Monomethyl adipate in a laboratory

setting.

1. Preparation:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[3]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Assemble all necessary Personal Protective Equipment (PPE).
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2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or

NIOSH (US) standards.[3][8] A face shield may be necessary if there is a splash potential.[9]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[2][9]

Body Protection: Wear a lab coat or long-sleeved clothing.[3] For larger quantities or

increased splash risk, consider a chemical-resistant apron or coveralls.[10]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is

not typically required.[1][3] For large-scale use or in emergencies, use a NIOSH/MSHA or

European Standard EN 136 approved respirator.[3]

3. Handling Procedure:

Do not get in eyes, on skin, or on clothing.[1]

Avoid inhalation of vapors or mists.[1]

Avoid ingestion.[1]

Keep the container tightly closed when not in use.[1][2]

4. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][4]

Remove and wash contaminated clothing before reuse.[1][4]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures Reference(s)

Inhalation

Remove the victim to fresh air

and keep at rest in a position

comfortable for breathing. If

you feel unwell, call a POISON

CENTER or doctor/physician.

If not breathing, give artificial

respiration.

[1][2][8]

Skin Contact

Take off contaminated clothing

immediately. Wash the affected

area with plenty of soap and

water for at least 15 minutes. If

skin irritation persists, get

medical advice/attention.

[1][2][4]

Eye Contact

Rinse cautiously with water for

several minutes, including

under the eyelids. Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

advice/attention.

[1][2][3]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

then drink plenty of water.

Never give anything by mouth

to an unconscious person. Get

medical aid.

[1][2]

Disposal Plan
Proper disposal of Monomethyl adipate and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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Collect waste Monomethyl adipate and any materials used for spill cleanup (e.g., inert

absorbent material) in a suitable, closed, and clearly labeled container.[1][11]

2. Spill Cleanup:

In case of a spill, ensure adequate ventilation and wear appropriate PPE.[1]

Soak up the spill with an inert absorbent material.[1][3]

Collect the absorbed material into a suitable container for disposal.[1]

3. Disposal Method:

Dispose of the waste at an approved waste disposal plant.[1]

Do not empty into drains.[1]

Waste generators must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[1]

Experimental Protocols
The safety data sheets and chemical handling guides reviewed for this document do not

contain specific experimental protocols. The operational plan provided is based on established

best practices for handling laboratory chemicals with similar hazard profiles. Researchers

should always develop and follow specific, risk-assessed protocols for their individual

experiments involving Monomethyl adipate.

Workflow for Safe Handling of Monomethyl Adipate
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Safe Handling Workflow for Monomethyl Adipate

Preparation

Personal Protective Equipment (PPE)

Handling

Post-Handling

Disposal

Emergency Response

Verify Eyewash & Safety Shower Access

Work in Ventilated Area (Fume Hood)

Assemble Required PPE

Eye/Face Protection
(Goggles/Face Shield)

Wear

Avoid Contact
(Eyes, Skin, Clothing)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat/Coveralls)

Avoid Inhalation & Ingestion
Follow First Aid Procedures

(Inhalation, Skin/Eye Contact, Ingestion)

If Exposure Occurs

Keep Container Closed

Thoroughly Wash Hands & Exposed Skin

Decontaminate or Dispose of PPE

Collect Waste in Labeled Container

Follow Institutional & Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Monomethyl adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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